Cas no 1530779-14-6 (2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol)

• Product Name: 2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol
• CAS No: 1530779-14-6
• MF: C₁₁H₁₆O₃S
• MW: 228.307942390442
• CID: 5816186
• PubChem ID: 96374584
• Update Time: 2024-01-12

2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• EN300-1812762
• 2-(2,4,5-trimethoxyphenyl)ethane-1-thiol
• 1530779-14-6
• 2-(2,4,5-Trimethoxyphenyl)ethane-1-thiol

• Inchi： 1S/C11H16O3S/c1-12-9-7-11(14-3)10(13-2)6-8(9)4-5-15/h6-7,15H,4-5H2,1-3H3
• InChI Key： HLBZKDQNEVVHHD-UHFFFAOYSA-N
• SMILES： SCCC1C=C(C(=CC=1OC)OC)OC

Computed Properties

• Exact Mass: 228.08201554g/mol
• Monoisotopic Mass: 228.08201554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 28.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles